molecular formula C12H11NO5 B1363747 Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate CAS No. 39562-17-9

Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate

Cat. No. B1363747
CAS RN: 39562-17-9
M. Wt: 249.22 g/mol
InChI Key: LYUBYLJQOZIBQB-UHFFFAOYSA-N
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Description

Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate, also known as 3-Nitrobenzylidene-3-oxobutanoic acid methyl ester, is an organic compound with the molecular formula C11H10NO4. It is an important intermediate used in the synthesis of a variety of organic compounds. It is also used in the preparation of a variety of pharmaceuticals and agrochemicals. The compound has a molecular weight of 214.19 g/mol and a melting point of 106-108 °C.

Scientific Research Applications

Antimicrobial Activity

Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate: has been studied for its potential antimicrobial properties. Derivatives of this compound have shown broad-spectrum activities against various bacterial strains such as Staphylococcus aureus and Bacillus subtilis, as well as the fungus Saccharomyces cerevisiae. The compound’s efficacy in inhibiting microbial growth makes it a candidate for further research in developing new antimicrobial agents .

Antidiabetic Potential

Research has indicated that certain derivatives of this compound exhibit significant inhibitory activity against enzymes like α-amylase and α-glucosidase. These enzymes are involved in carbohydrate metabolism, and their inhibition can help manage blood sugar levels in diabetic patients. Thus, Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate could be a starting point for the synthesis of new antidiabetic medications .

DNA Interaction Studies

The interaction of this compound with human DNA has been explored, which is crucial for understanding its potential as a therapeutic agent. Studies have shown that certain derivatives can cause hyperchromism or hypochromic effects, indicating strong binding to DNA. This property is significant for the development of drugs that target genetic material, such as anticancer agents .

Tyrosinase Inhibition

Tyrosinase is an enzyme involved in melanin production, and its inhibition is a key target in treating hyperpigmentation disorders. Compounds with a structure similar to Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate have demonstrated strong tyrosinase inhibitory activity, suggesting that this compound could be used to develop treatments for conditions like melasma and age spots .

Antioxidant Properties

The antioxidant capacity of Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate derivatives has been assessed, with some showing comparable efficacy to established antioxidants. Antioxidants are important for protecting cells from oxidative stress, which is implicated in various diseases, including neurodegenerative disorders and cancer. Therefore, this compound could contribute to the creation of new antioxidant therapies .

Metal Ion Chelation

Schiff bases, like Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate , have a high affinity for metal ions, which allows them to form complexes with metals like zinc, copper, and iron. These metal complexes have diverse applications, including catalysis in industrial processes, corrosion inhibition, and as potential therapeutic agents due to their biological activity .

properties

IUPAC Name

methyl (2E)-2-[(3-nitrophenyl)methylidene]-3-oxobutanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11NO5/c1-8(14)11(12(15)18-2)7-9-4-3-5-10(6-9)13(16)17/h3-7H,1-2H3/b11-7+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LYUBYLJQOZIBQB-YRNVUSSQSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C(=CC1=CC(=CC=C1)[N+](=O)[O-])C(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(=O)/C(=C\C1=CC(=CC=C1)[N+](=O)[O-])/C(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11NO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

249.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate

CAS RN

39562-17-9
Record name Methyl 2-(3-nitrobenzylidene)acetoacetate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039562179
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Methyl 2-(3-nitrobenzylidene)acetoacetate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.100.685
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A solution of 151 g (1.00 mole) of 3-nitrobenzaldehyde, 116 g (1.00 mole) of methyl acetoacetate, 10 mL of glacial acetic acid, 4 mL of piperidine, and 400 mL of benzene was refluxed 2 hr during which time 21 mL of water was removed via a Dean-Stark trap. The dark yellow solution was cooled to ambient temperature and solidification occurred. Filtration followed by washing with ether afforded 180 g of product as a yellow solid. An additional 23 g product was obtained from the filtrate to yield a total of 203 g (82%) of product, m.p. 145°-146° C. (literature m.p., 158° C.; cf: Meyer, et al., Arzneim.Forsch/Drug Research, 31, 407 (1981)).
Quantity
151 g
Type
reactant
Reaction Step One
Quantity
116 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step One
Name
Quantity
21 mL
Type
solvent
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate

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